4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide

• IUPAC Name: 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C17H17N3O4S3/c1-2-13-3-7-15(8-4-13)26(21,22)19-14-5-9-16(10-6-14)27(23,24)20-17-18-11-12-25-17/h3-12,19H,2H2,1H3,(H,18,20)
• InChI Key: ZLTRYODZFRVAKH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3
• Molecular Formula: C17H17N3O4S3
• Molecular Weight: 423.5 g/mol

Description

4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide, also known as ETS, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a sulfonamide derivative that has shown promise as a tool for studying various biological processes, including protein-protein interactions, enzyme activity, and gene expression. In

Mechanism of Action

The mechanism of action of 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide is not fully understood, but it is believed to act as a competitive inhibitor of carbonic anhydrase enzymes. Carbonic anhydrases are enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and protons. By inhibiting carbonic anhydrases, 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide may disrupt various physiological processes that rely on these enzymes, such as acid-base balance, ion transport, and fluid secretion.
Biochemical and Physiological Effects
4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide can inhibit the activity of carbonic anhydrase enzymes, as well as other enzymes such as urease and β-lactamase. In vivo studies have shown that 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide can reduce intraocular pressure in animal models of glaucoma, suggesting that it may have potential as a treatment for this condition.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide in lab experiments is its high specificity for carbonic anhydrase enzymes. This allows researchers to selectively inhibit these enzymes without affecting other physiological processes. Another advantage is its fluorescent properties, which make it useful for imaging protein-protein interactions in live cells. However, one limitation of using 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide is its relatively low potency compared to other carbonic anhydrase inhibitors, which may limit its usefulness in certain applications.

Future Directions

There are many potential future directions for research on 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide. One area of interest is the development of more potent derivatives of 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide that can be used in a wider range of applications. Another area of interest is the use of 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide as a tool for studying carbonic anhydrase enzymes and their role in various physiological processes. Additionally, 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide may have potential as a therapeutic agent for conditions such as glaucoma, and further research is needed to explore this possibility.

Synthesis Methods

The synthesis of 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide involves the reaction of 4-(1,3-thiazol-2-ylsulfamoyl)aniline with 4-bromoethylbenzenesulfonamide. The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions. The resulting product is then purified using chromatography techniques such as column chromatography or HPLC.

Scientific Research Applications

4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide has been used in a variety of scientific research applications, including the study of protein-protein interactions, enzyme activity, and gene expression. One of the most common applications of 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide is in the development of fluorescent probes for imaging protein-protein interactions. 4-ethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzenesulfonamide can be conjugated to a fluorescent dye such as fluorescein or rhodamine, allowing researchers to visualize protein interactions in live cells.